Cas no 108885-67-2 (3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride)

• Product Name: 3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride
• CAS No: 108885-67-2
• MF: C₈H₁₆ClN₇O₂S₃
• MW: 373.906334877014
• CID: 1186831
• PubChem ID: 56841564
• Update Time: 2025-04-20

3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride
• LogP
• 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpropanimidamide,hydrochloride
• famotidine hydrochloride
• 125193-62-6
• 3-[[2-(Diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpropanimidamide hydron;chloride
• S-(2-Guanidino-thiazol-4-yimetnyl)-(zotniourea dihydrochloride)
• Propanimidamide, 3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)-, hydrochloride (1:?)
• DTXSID20910894
• 108885-67-2
• Q27122044
• 3-{[(2-Carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide--hydrogen chloride (1/1)
• GLXC-15564

• Inchi： 1S/C8H15N7O2S3.ClH/c9-6(15-20(12,16)17)1-2-18-3-5-4-19-8(13-5)14-7(10)11;/h4H,1-3H2,(H2,9,15)(H2,12,16,17)(H4,10,11,13,14);1H
• InChI Key： OONJNILIBCMSNC-UHFFFAOYSA-N
• SMILES： Cl.S(CC1=CSC(/N=C(\N)/N)=N1)CCC(N)=NS(N)(=O)=O

Computed Properties

• Exact Mass: 373.02198
• Monoisotopic Mass: 373.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 238A^2

Experimental Properties

• Boiling Point: 580°C at 760 mmHg
• Flash Point: 304.6°C
• PSA: 175.83